tert-Butyl (3-benzyl-3-azabicyclo[3.1.0]hexan-6-yl)carbamate

• IUPAC Name: tert-butyl N-(3-benzyl-3-azabicyclo[3.1.0]hexan-6-yl)carbamate
• InChI: InChI=1S/C17H24N2O2/c1-17(2,3)21-16(20)18-15-13-10-19(11-14(13)15)9-12-7-5-4-6-8-12/h4-8,13-15H,9-11H2,1-3H3,(H,18,20)
• InChI Key: JYIFMNXUMIYQHE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1C2C1CN(C2)CC3=CC=CC=C3
• Molecular Formula: C17H24N2O2
• DSSTOX Substance ID: DTXSID30432017
• Molecular Weight: 288.4 g/mol
• CAS RN: 186376-18-1

Description

“tert-Butyl (3-benzyl-3-azabicyclo[3.1.0]hexan-6-yl)carbamate” is a chemical compound with the molecular formula C17H24N2O2. It is used in research and is a part of the heterocyclic building blocks.

Synthesis Analysis

The synthesis of this compound involves a reaction with the compound obtained from a previous step in methanol. Palladium on carbon is added and the reaction mixture is refluxed for 30 minutes. Ammonium formate is then added slowly over a period of 15 minutes and stirred for 15 minutes at 70°C. The reaction mixture is filtered through a prewashed celite pad. The organic solvent is evaporated, a saturated solution of sodium bicarbonate is added, and the mixture is extracted with ethyl acetate. The organic layer is concentrated under reduced pressure to furnish the title compound.

Molecular Structure Analysis

The molecular structure of “tert-Butyl (3-benzyl-3-azabicyclo[3.1.0]hexan-6-yl)carbamate” is represented by the formula C17H24N2O2. The compound has a molecular weight of 288.39.

Physical And Chemical Properties Analysis

“tert-Butyl (3-benzyl-3-azabicyclo[3.1.0]hexan-6-yl)carbamate” is a solid at room temperature. It should be stored sealed in a dry environment at 2-8°C. The boiling point of the compound is not specified.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, may cause respiratory irritation, and may cause an allergic skin reaction. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and washing hands thoroughly after handling.

Synthesis routes and methods I

Procedure details

A mixture of 3-benzyl-3-azabicyclo[3.1.0]hexane-6-carboxylic acid (116 mg, 0.53 mmol) obtained by treating ethyl 3-benzyl-3-azabicyclo[3.1.0]hexane-6-carboxylate obtained in step 5 of Example 1, with an aqueous solution of NaOH, with triethylamine (239 mg, 2.36 mmol), DPPA (303 mg, 1.10 mmol) and t-butanol (4 ml), was heated under reflux in a nitrogen atmosphere for 19 hours, followed by cooling the reaction mixture, pouring it into water, extracting with toluene, washing the organic layer successively with an aqueous solution of Na2CO3, water and a saturated aqueous solution of NaCl, drying over anhydrous magnesium sulfate, distilling off the solvent under reduced pressure and purifying the residue according to thin-layer chromatography (developing solvent: chloroform:methanol=20:1), to obtain 3-benzyl-6-t-butoxycarbonylamino-3-azabicyclo[3.1.0]hexane (47 mg, 0.16 mmol, 31%).

Synthesis routes and methods II

Procedure details

A mixture of 3-benzyl-3-azabicyclo[3.1.0]hexane-6-carboxylic acid hydrochloride (101 mg, 0.40 mmol), triethylamine (185 mg, 1.83 mmol), DPPA (180 mg, 0.65 mmol), t-butanol (4 ml) and toluene (3 ml) was heated under reflux in a nitrogen atmosphere for 23 hours, followed by cooling the reaction mixture, pouring it into water, extracting with toluene, washing the organic layer successively with an aqueous solution of sodium carbonate, water and a saturated aqueous NaCl solution, drying over anhydrous magnesium sulfate, distilling off the solvent under reduced pressure, and purifying the residue according to thin-layer chromatography (developing solvent: chloroform:methanol=20:1), to obtain 3-benzyl-6-t-butoxycarbonylamino-3-azabicyclo[3.1.0]hexane (27 mg, 0.09 mmol, 24%).